Cas no 74631-91-7 (Tridecanoic acid, 3-oxo-, ethyl ester)

• Product Name: Tridecanoic acid, 3-oxo-, ethyl ester
• CAS No: 74631-91-7
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 1768772
• PubChem ID: 9992596
• Update Time: 2025-05-26

Tridecanoic acid, 3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid, 3-oxo-, ethyl ester
• 74631-91-7
• G69988
• MFCD34601785
• SCHEMBL6138705
• Ethyl 3-oxotridecanoate

• Inchi： 1S/C15H28O3/c1-3-5-6-7-8-9-10-11-12-14(16)13-15(17)18-4-2/h3-13H2,1-2H3
• InChI Key： BNJWFWLORYAYLC-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 256.20384475g/mol
• Monoisotopic Mass: 256.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 43.4Ų

Additional information on Tridecanoic acid, 3-oxo-, ethyl ester

Comprehensive Overview of Tridecanoic acid, 3-oxo-, ethyl ester (CAS No. 74631-91-7)

Tridecanoic acid, 3-oxo-, ethyl ester (CAS No. 74631-91-7) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This ester derivative of tridecanoic acid features a 3-oxo (keto) functional group, which enhances its reactivity and utility in synthetic chemistry. The compound's molecular formula is C₁₅H₂₈O₃, and it is often utilized as an intermediate in the production of fragrances, flavors, and advanced materials. Its ethyl ester moiety contributes to its solubility in organic solvents, making it a versatile candidate for laboratory and industrial processes.

In recent years, the demand for Tridecanoic acid, 3-oxo-, ethyl ester has surged due to its role in sustainable chemistry and green synthesis. Researchers are increasingly exploring its potential as a bio-based building block for biodegradable polymers and eco-friendly coatings. This aligns with global trends emphasizing carbon footprint reduction and circular economy principles. Additionally, its application in flavor and fragrance formulations has gained attention, particularly in the development of novel sensory profiles for consumer products.

The synthesis of Tridecanoic acid, 3-oxo-, ethyl ester typically involves the esterification of 3-oxotridecanoic acid with ethanol under controlled conditions. Advanced catalytic methods, such as enzyme-mediated reactions or microwave-assisted synthesis, have been employed to improve yield and efficiency. These innovations address common search queries like "green synthesis of keto esters" and "sustainable esterification techniques," reflecting the growing interest in environmentally benign chemical processes.

From an analytical perspective, CAS No. 74631-91-7 is characterized using techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure purity and consistency, which are critical for its use in high-value applications. The compound's spectral data and physical properties (e.g., boiling point, refractive index) are well-documented, making it a reliable reference material for chemists and formulators.

In the context of market trends, Tridecanoic acid, 3-oxo-, ethyl ester is gaining traction in niche sectors such as cosmetic science and functional materials. For instance, its incorporation into anti-aging formulations and UV-stable coatings has been explored, leveraging its stability and compatibility with other ingredients. This resonates with popular search terms like "keto esters in skincare" and "advanced material additives," highlighting its cross-disciplinary relevance.

Safety and handling of Tridecanoic acid, 3-oxo-, ethyl ester adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its low toxicity profile and biodegradability further enhance its appeal for sustainable applications. Regulatory compliance, including REACH and FDA guidelines, ensures its safe use in consumer-facing industries.

Looking ahead, the versatility of CAS No. 74631-91-7 positions it as a key player in emerging fields such as bio-based chemicals and smart materials. Ongoing research focuses on optimizing its production scalability and exploring novel derivatives for specialized applications. As industries pivot toward green chemistry and resource efficiency, this compound is poised to play a pivotal role in shaping future innovations.